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Cat. No.: B1582354 Get Quote

An In-depth Technical Guide to 5-Undecanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 5-Undecanol. It includes detailed analytical and synthetic

protocols, safety information, and discusses its relevance in the context of pharmaceutical

research and development.

Core Physical and Chemical Properties
5-Undecanol, a secondary fatty alcohol, is characterized by the molecular formula C₁₁H₂₄O.[1]

[2][3][4][5] Its structure consists of an eleven-carbon chain with a hydroxyl group located at the

fifth carbon position. This structure imparts specific physical and chemical characteristics

relevant to its application in various scientific fields.

Physical Properties
The physical properties of 5-Undecanol are summarized in the table below. It is typically a

colorless liquid under standard conditions.[1]
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Property Value Reference

IUPAC Name Undecan-5-ol [4]

CAS Number 37493-70-2 [1][2][4]

Molecular Formula C₁₁H₂₄O [1][2][3]

Molecular Weight 172.31 g/mol [1][5]

Appearance
Colorless to almost colorless

clear liquid
[1]

Melting Point -4°C [2]

Boiling Point
228-230°C (at 760 mmHg)

139-140°C (at 17 mmHg)
[2][6]

Density 0.83 g/mL at 25°C [2][7]

Flash Point 94°C (201°F) [2][6]

Water Solubility
49.73 mg/L at 25°C

(estimated)
[6]

logP (o/w) 4.249 (estimated) [6]

Refractive Index (n²⁰/D) 1.4362 [2]

Vapor Pressure
0.013 mmHg at 25°C

(estimated)
[6]

Chemical Properties and Reactivity
As a secondary alcohol, 5-Undecanol undergoes typical reactions such as oxidation,

esterification, and dehydration. It is a stable, combustible liquid but is incompatible with strong

oxidizing agents and strong acids.[7] The primary chemical transformations are illustrated in the

diagram below.
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Figure 1: Key Chemical Reactions of 5-Undecanol
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Figure 1: Key Chemical Reactions of 5-Undecanol

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 5-Undecanol. Below are the

key spectral data points.

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

carbon-hydrogen framework.[8]

¹H NMR (90 MHz, CDCl₃):[8]
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Chemical Shift (δ, ppm) Assignment

3.58 CH-OH

1.60 - 1.26 -CH₂- groups

| 0.91 - 0.89 | -CH₃ groups |

¹³C NMR (in CDCl₃):[8]

Chemical Shift (δ, ppm) Assignment

71.97 C5 (CH-OH)

37.63, 37.31 C4, C6

32.02 C2

29.56 C8

28.01 C7

25.78 C3

22.92, 22.76 C9, C10

| 14.14 | C1, C11 |

Infrared (IR) Spectroscopy
The IR spectrum of an alcohol is characterized by distinct absorptions from the hydroxyl group.

[2][9] For 5-Undecanol, the key peaks are:

O-H Stretch: A strong, broad absorption in the range of 3600-3300 cm⁻¹, indicative of

hydrogen bonding.[9]

C-H Stretch: Absorptions just below 3000 cm⁻¹ corresponding to sp³ hybridized C-H bonds.

C-O Stretch: A strong absorption in the 1100-1000 cm⁻¹ region, characteristic of a secondary

alcohol.[9]
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Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation pattern. The electron

ionization (EI) mass spectrum of 5-Undecanol would show a molecular ion peak (M⁺) at m/z

172, corresponding to its molecular weight.[4] Common fragmentation patterns for secondary

alcohols include alpha-cleavage (loss of an alkyl group adjacent to the C-OH) and dehydration

(loss of H₂O).

Experimental Protocols
This section provides detailed methodologies for the synthesis and analysis of 5-Undecanol,
which are critical for researchers in a laboratory setting.

Synthesis Protocol: Grignard Reaction
A common and reliable method for synthesizing a secondary alcohol like 5-Undecanol is the

Grignard reaction. This protocol outlines the synthesis from heptanal and a butylmagnesium

bromide Grignard reagent.

Materials:

Magnesium turnings

Iodine crystal

1-Bromobutane

Anhydrous diethyl ether

Heptanal

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (three-neck flask, dropping funnel, condenser)

Procedure:
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Grignard Reagent Preparation: In a flame-dried three-neck flask under an inert atmosphere

(e.g., nitrogen), add magnesium turnings and a crystal of iodine. Add a solution of 1-

bromobutane in anhydrous diethyl ether dropwise via a dropping funnel. The reaction is

initiated by gentle warming and is maintained at a gentle reflux until the magnesium is

consumed.

Reaction with Aldehyde: Cool the prepared Grignard reagent in an ice bath. Add a solution of

heptanal in anhydrous diethyl ether dropwise, maintaining the temperature below 10°C.

Quenching: After the addition is complete, allow the mixture to stir at room temperature for 1-

2 hours. Slowly add saturated aqueous NH₄Cl solution to quench the reaction.

Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous

layer with diethyl ether. Combine the organic layers, wash with brine, and dry over

anhydrous MgSO₄.

Isolation: Filter the drying agent and remove the solvent under reduced pressure using a

rotary evaporator. The resulting crude product can be purified by vacuum distillation to yield

pure 5-Undecanol.
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Figure 2: Workflow for the Synthesis of 5-Undecanol
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Figure 2: Workflow for the Synthesis of 5-Undecanol
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Analytical Protocol: Purity Analysis by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the

purity of volatile compounds like 5-Undecanol. This protocol is adapted from standard methods

for fatty alcohol analysis.[10]

1. Sample Preparation:

Solvent: Use high-purity hexane or ethyl acetate.

Concentration: Prepare a 10-20 µg/mL solution of the 5-Undecanol sample in the chosen

solvent.

Procedure: Accurately weigh ~1 mg of the 5-Undecanol sample and dissolve it in 10 mL of

solvent in a volumetric flask. Perform a serial dilution to achieve the final desired

concentration. Transfer the solution to a 2 mL GC autosampler vial.

2. GC-MS Instrumentation and Conditions:

GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm

i.d., 0.25 µm film thickness), is recommended.[10]

Injection: 1 µL injection volume with a split ratio of 50:1.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Program:

Initial temperature: 80°C, hold for 2 minutes.

Ramp: Increase at 15°C/min to 250°C.

Hold: Hold at 250°C for 5 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.
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Ion Source Temperature: 230°C.

Solvent Delay: 3 minutes.

3. Data Analysis:

Peak Identification: Identify the main peak for 5-Undecanol based on its retention time and

comparison of its mass spectrum with a reference library (e.g., NIST).[10]

Impurity Identification: Analyze any other peaks in the chromatogram by examining their

mass spectra.

Purity Calculation: Determine purity using the area percent method, where the area of the 5-
Undecanol peak is divided by the total area of all peaks in the chromatogram.[10]
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Figure 3: GC-MS Workflow for 5-Undecanol Purity Analysis
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Figure 3: GC-MS Workflow for 5-Undecanol Purity Analysis
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Relevance in Drug Development
While specific research on 5-Undecanol in drug development is limited, its properties as a

long-chain fatty alcohol suggest potential applications analogous to those of its isomers, such

as 1-Undecanol.

Excipient in Topical Formulations: Fatty alcohols are versatile excipients used as co-

emulsifiers, solvents, and viscosity modifiers in creams and ointments.[11]

Penetration Enhancer: 1-Undecanol is known to enhance the penetration of active

pharmaceutical ingredients (APIs) through the skin by disrupting the lipid structure of the

stratum corneum.[11] The amphiphilic nature of 5-Undecanol suggests it could function

similarly, potentially improving the delivery of topical drugs.

Drug Delivery Systems: As a lipid-like molecule, 5-Undecanol could be incorporated into

lipid-based drug delivery systems, such as solid lipid nanoparticles (SLNs) or liposomes, to

help encapsulate and deliver hydrophobic drugs.[12]

Antimicrobial Properties: Some fatty alcohols exhibit antimicrobial properties, which can help

preserve formulations and may offer therapeutic benefits in treating skin infections.[11]

Safety and Handling
Proper handling of 5-Undecanol is essential in a laboratory environment. The following

guidelines are based on available safety data sheets.[13][14][15]

Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-

resistant gloves (e.g., nitrile), and a lab coat.[13][14]

Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with

skin, eyes, and clothing.[13] Keep away from heat, sparks, and open flames as it is a

combustible liquid.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[13]

Skin Contact: Wash off immediately with soap and plenty of water.[14]
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Inhalation: Move the person to fresh air.[13]

Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterward.[13]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[13]

Disposal: Dispose of in accordance with local, regional, and national regulations. Avoid

release into the environment.[14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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